Cas no 6627-88-9 (4-allyl-2,6-dimethoxyphenol)

4-allyl-2,6-dimethoxyphenol Properties

Names and Identifiers

• 4-allyl-2,6-dimethoxyphenol
• 2,6-dimethoxy-4-prop-2-enylphenol

• MDL： MFCD00008655
• InChIKey： FWMPKHMKIJDEMJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-4-5-8-6-9(13-2)11(12)10(7-8)14-3/h4,6-7,12H,1,5H2,2-3H3
• SMILES： C=CCC1=CC(=C(C(=C1)OC)O)OC

Computed Properties

• Exact Mass: 194.094294g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.094294g/mol
• Monoisotopic Mass: 194.094294g/mol
• Topological Polar Surface Area: 38.7Ų
• Heavy Atom Count: 14
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.13790
• PSA: 38.69000
• Refractive Index: n20/D 1.548(lit.)
• Water Partition Coefficient: Soluble in fats. Insoluble in water.
• Boiling Point: 168-169 °C/11 mmHg(lit.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3655 | 4-ALLYL-2,6-DIMETHOXYPHENOL
• Color/Form: Transparent yellow to orange liquid
• Density: 1.092 g/mL at 25 °C(lit.)

4-allyl-2,6-dimethoxyphenol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26-S37/39-S36/37
• Safety Instruction： S26-S37/39-S36/37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： 36/37/38-43
• Signal Word：Warning

4-allyl-2,6-dimethoxyphenol Customs Data

• HS CODE：2909500000
• Customs Data：

  China Customs Code:

  2909500000

  Overview:

  2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%